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Compound of Interest

Compound Name: N-methylpiperidine-4-carboxamide

Cat. No.: B155130 Get Quote

An In-depth Technical Guide to N-methylpiperidine-4-carboxamide: Synthesis,

Characterization, and Applications

This guide provides a comprehensive technical overview of N-methylpiperidine-4-
carboxamide, a heterocyclic compound of significant interest to researchers and professionals

in drug development and medicinal chemistry. We will delve into its core properties, provide

validated protocols for its synthesis and analysis, and explore its emerging applications,

grounding all information in established scientific literature.

Core Molecular Profile
N-methylpiperidine-4-carboxamide is a derivative of piperidine, a foundational scaffold in

pharmaceutical science. Its structure, featuring a tertiary amine within the saturated ring and a

secondary amide at the 4-position, imparts specific physicochemical properties that make it a

valuable and versatile building block in organic synthesis.

The presence of both a hydrogen bond donor (the amide N-H) and multiple hydrogen bond

acceptors (the amide C=O and the ring nitrogen) allows for diverse, predictable interactions

with biological targets. The N-methyl group on the piperidine ring ensures the nitrogen is a

tertiary amine, influencing its basicity and pharmacokinetic profile compared to its secondary

amine counterpart.
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Property Value Source

Molecular Formula C₇H₁₄N₂O PubChem[1]

Molecular Weight 142.20 g/mol PubChem[1]

CAS Number 1903-69-1 PubChem[1]

IUPAC Name
N-methylpiperidine-4-

carboxamide
PubChem[1]

Canonical SMILES CNC(=O)C1CCNCC1 PubChem[1]

Appearance
Colorless to pale yellow liquid

or solid
CymitQuimica[2]

Solubility
Soluble in polar solvents (e.g.,

water, alcohols)
CymitQuimica[2]

Hydrogen Bond Donors 1 PubChem (Computed)[1]

Hydrogen Bond Acceptors 2 PubChem (Computed)[1]

Rotatable Bonds 1 PubChem (Computed)[1]

Synthesis Protocol: A Validated Approach
The synthesis of N-methylpiperidine-4-carboxamide is most reliably achieved through a two-

step process starting from 1-methylpiperidine-4-carboxylic acid (also known as 1-

methylisonipecotic acid). The strategy involves the initial conversion of the carboxylic acid to a

more reactive intermediate, typically a methyl ester, followed by amidation with methylamine.

This pathway is chosen for its high efficiency and the commercial availability of the starting

materials.
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Step 1: Esterification

Step 2: Amidation

1-Methylpiperidine-4-carboxylic Acid HCl

Methyl 1-methylpiperidine-4-carboxylate

  Methanol (Solvent/Reagent)
  Thionyl Chloride (Catalyst)  

Methyl 1-methylpiperidine-4-carboxylate

N-methylpiperidine-4-carboxamide (Final Product)

  Methylamine Solution
  (e.g., in THF or H₂O)  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b155130?utm_src=pdf-body-img
https://www.benchchem.com/product/b155130?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. N-methylpiperidine-4-carboxamide | C7H14N2O | CID 2760460 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4-Methylpiperidine-1-carboximidamide (73771-19-4) for sale [vulcanchem.com]

To cite this document: BenchChem. [N-methylpiperidine-4-carboxamide molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155130#n-methylpiperidine-4-carboxamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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